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Compound of Interest

Compound Name: TMS-Imidazole

Cat. No.: B8540853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and detailed
experimental protocols for N-(Trimethylsilyl)imidazole (TMS-Imidazole, TMSIM), a versatile
and highly reactive silylating agent. Adherence to the following procedures is critical for
ensuring laboratory safety and experimental success.

Chemical and Physical Properties

N-(Trimethylsilyl)imidazole, with CAS number 18156-74-6, is a colorless to light yellow,
moisture-sensitive liquid.[1][2] It is a powerful silylating agent for hydroxyl groups and is widely
used in organic synthesis and derivatization for gas chromatography.[2][3][4]
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Property Value Source(s)
Molecular Formula CeH12N2Si [1][5]
Molecular Weight 140.26 g/mol [2][6]

Colorless to light yellow
Appearance o [11[2]
transparent liquid

Boiling Point 93-94 °C at 14 mmHg [1107]
Melting Point -42 °C [1][8]
Flash Point 6 °C (42.8 °F) - Closed Cup [1][6]
Density 0.956 g/cm? at 25 °C [41[6]
Refractive Index n20/D 1.475 [1][6]

Decomposes in water. Soluble
Solubility in chloroform and other [8]

organic solvents.

Vapor Pressure 0.203 mmHg at 25°C [8]

Hazard Identification and Safety Precautions

TMS-Imidazole is a hazardous substance that requires careful handling in a controlled
environment. It is classified as a highly flammable liquid and vapor, is harmful if swallowed,
causes skin irritation and serious eye irritation, and may cause respiratory irritation.[5][6] Some
sources indicate it may cause severe skin burns and eye damage and is suspected of
damaging an unborn child.[4][9]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor.
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
H314: Causes severe skin
Skin Corrosion/Irritation 1C/2 burns and eye damage. /
H315: Causes skin irritation.
H318: Causes serious eye
Serious Eye Damage/Irritation 1/2A damage. / H319: Causes
serious eye irritation.
] o H360D: May damage the
Reproductive Toxicity 1B )
unborn child.
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation.

Note: Classifications can vary slightly between suppliers.[2][5][6]

Handling and Storage

o Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[10][11]

Wear appropriate personal protective equipment (PPE) as detailed in Section 3. Keep away

from heat, sparks, open flames, and other ignition sources.[4][5] Use non-sparking tools and

take precautionary measures against static discharge.[5][12] Ground and bond containers

when transferring material.[12] Avoid contact with skin, eyes, and clothing, and do not

breathe vapors.[10][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place suitable

for flammable liquids.[5][13] The recommended storage temperature is often between 2-8°C.

[6][8] The material is moisture-sensitive and should be stored under an inert atmosphere

(e.g., nitrogen).[10][14] Incompatible materials include water, moisture, acids, alcohols, and

strong oxidizing agents.[8][12][13]
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Personal Protective Equipment (PPE) and

Emergency Procedures
Recommended Personal Protective Equipment

A systematic approach to PPE is mandatory when working with TMS-Imidazole.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8540853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8540853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation Phase

[Review Safety Data Sheet (SDS))

Locate Safety Shower
& Eyewash Station

Proceed to Don PPE

Ensure Fume Hood

is Operational

PPE Donning Sequence

\J

Wear Flame-Retardant
Lab Coat

Don Neoprene or
Nitrile Rubber Gloves

Wear Chemical Safety Goggles
& Face Shield

Use NIOSH-certified Respirator
(Organic Vapor/Amine Cartridge) Ready for Handling
if ventilation is inadequate

Handling Phase

Handle TMS-Imidazole
Inside Fume Hood

IAfter Use

Post-H‘;ndling

Clean Work Area

Doff PPE in Reverse Order

Wash Hands Thoroughly
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1. Reaction Setup
- Dry glassware under vacuum/heat
- Add alcohol (1.0 equiv) & solvent (e.g., DCM)
- Establish inert atmosphere (N2)

Dnce inert atmosphere is stable

2. Reagent Addition
- Add TMS-Imidazole (1.5-2.0 equiv)
- Add dropwise via syringe at 0 °C to RT

Allow to warm to RT

3. Reaction
- Stir at room temperature
- Monitor by TLC or GC/MS

pon completion (typically 1-12h)

4. Aqueous Workup
- Quench with saturated ag. NaHCOs
- Separate organic layer
- Wash with brine

5. Isolation & Purification
- Dry organic layer (e.g., MgSQOa)
- Filter and concentrate in vacuo
- Purify via column chromatography if needed

Pure Silyl Ether Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to N-(Trimethylsilyl)imidazole (TMS-
Imidazole): Safety, Handling, and Application Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8540853#tms-imidazole-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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